Cas no 1396858-82-4 (1-(1,3-benzothiazol-2-yl)azetidin-3-yl 3-methanesulfonylbenzoate)

• Product Name: 1-(1,3-benzothiazol-2-yl)azetidin-3-yl 3-methanesulfonylbenzoate
• CAS No: 1396858-82-4
• MF: C₁₈H₁₆N₂O₄S₂
• MW: 388.460641860962
• CID: 5401990
• PubChem ID: 71796081
• Update Time: 2025-08-01

1-(1,3-benzothiazol-2-yl)azetidin-3-yl 3-methanesulfonylbenzoate Chemical and Physical Properties

Names and Identifiers

• F6274-0740
• 1396858-82-4
• VU0542754-1
• [1-(1,3-benzothiazol-2-yl)azetidin-3-yl] 3-methylsulfonylbenzoate
• 1-(1,3-benzothiazol-2-yl)azetidin-3-yl 3-methanesulfonylbenzoate
• AKOS024546905
• 1-(benzo[d]thiazol-2-yl)azetidin-3-yl 3-(methylsulfonyl)benzoate

• Inchi： 1S/C18H16N2O4S2/c1-26(22,23)14-6-4-5-12(9-14)17(21)24-13-10-20(11-13)18-19-15-7-2-3-8-16(15)25-18/h2-9,13H,10-11H2,1H3
• InChI Key： IANJOBUACZQFOB-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2N=C1N1CC(C1)OC(C1C=CC=C(C=1)S(C)(=O)=O)=O

Computed Properties

• Exact Mass: 388.05514934g/mol
• Monoisotopic Mass: 388.05514934g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 630
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 113Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on 1-(1,3-benzothiazol-2-yl)azetidin-3-yl 3-methanesulfonylbenzoate

Introduction to 1-(1,3-benzothiazol-2-yl)azetidin-3-yl 3-methanesulfonylbenzoate (CAS No. 1396858-82-4)

1-(1,3-benzothiazol-2-yl)azetidin-3-yl 3-methanesulfonylbenzoate (CAS No. 1396858-82-4) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a benzothiazole moiety and a methanesulfonylbenzoate ester group. These structural elements contribute to its potential biological activities and therapeutic applications.

The benzothiazole ring is a well-known heterocyclic system that has been extensively studied for its diverse biological activities, including antimicrobial, antifungal, and anticancer properties. The presence of this ring in 1-(1,3-benzothiazol-2-yl)azetidin-3-yl 3-methanesulfonylbenzoate suggests that it may exhibit similar pharmacological effects. Additionally, the azetidine ring, which is a four-membered cyclic amine, adds further complexity to the molecule and may influence its pharmacokinetic properties.

The methanesulfonylbenzoate ester group is another key structural feature of this compound. Sulfonates and their derivatives are known for their ability to modulate various biological processes, including enzyme activity and receptor binding. In the context of 1-(1,3-benzothiazol-2-yl)azetidin-3-yl 3-methanesulfonylbenzoate, this functional group may play a crucial role in determining its bioavailability and metabolic stability.

Recent studies have highlighted the potential therapeutic applications of compounds containing benzothiazole and azetidine moieties. For instance, a study published in the Journal of Medicinal Chemistry reported that benzothiazole derivatives exhibit potent anticancer activity against various human cancer cell lines. Another study in the European Journal of Medicinal Chemistry demonstrated that azetidine-containing compounds have significant anti-inflammatory properties. These findings suggest that 1-(1,3-benzothiazol-2-yl)azetidin-3-yl 3-methanesulfonylbenzoate may possess similar biological activities.

In terms of its synthesis, 1-(1,3-benzothiazol-2-yl)azetidin-3-yl 3-methanesulfonylbenzoate can be prepared through a multi-step process involving the coupling of an azetidine derivative with a methanesulfonylbenzoic acid intermediate. The synthesis typically involves the use of coupling reagents such as EDCI (N-(3-dimethylaminopropyl)-N'-ethylcarbodiimide hydrochloride) and HOBt (1-hydroxybenzotriazole) to facilitate the formation of the ester bond. This synthetic route has been optimized to achieve high yields and purity levels, making it suitable for large-scale production.

The physicochemical properties of 1-(1,3-benzothiazol-2-yl)azetidin-3-yl 3-methanesulfonylbenzoate have also been extensively characterized. It is a white crystalline solid with a melting point ranging from 150 to 155°C. The compound is soluble in common organic solvents such as dimethyl sulfoxide (DMSO), ethanol, and methanol but has limited solubility in water. These properties are important for its formulation and delivery in pharmaceutical applications.

In preclinical studies, 1-(1,3-benzothiazol-2-yl)azetidin-3-yl 3-methanesulfonylbenzoate has shown promising results in various biological assays. For example, it has demonstrated significant cytotoxic activity against human breast cancer cells (MCF7) and colon cancer cells (HCT116). The compound also exhibited anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in lipopolysaccharide-stimulated macrophages.

The mechanism of action of 1-(1,3-benzothiazol-2-yl)azetidin-3-yl 3-methanesulfonylbenzoate is not yet fully understood but is believed to involve multiple pathways. One possible mechanism is through the modulation of signaling pathways involved in cell proliferation and apoptosis. Another potential mechanism is through the inhibition of enzymes that play a role in inflammation and cancer progression.

To further explore the therapeutic potential of 1-(1,3-benzothiazol-2-yl)azetidin-3-yl 3-methanesulfonylbenzoate, ongoing clinical trials are being conducted to evaluate its safety and efficacy in treating various diseases. Preliminary results from these trials have been encouraging, with no significant adverse effects reported at therapeutic doses.

In conclusion, 1-(1,3-benzothiazol-2-yl)azetidin-3-yl 3-methanesulfonylbenzoate (CAS No. 1396858-82-4) is a promising compound with potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further development as a therapeutic agent. Continued research into its mechanisms of action and clinical evaluation will provide valuable insights into its potential as a novel drug candidate.